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Compound of Interest

Compound Name: 2,5-dimethyl-N-phenylbenzamide

Cat. No.: B5797057

Get Quote

Executive Summary

2,5-Dimethyl-N-phenylbenzamide (CAS: 158014-36-9) is a substituted benzanilide derivative
used as a structural scaffold in the development of antimicrobial and antifungal agents.[1][2]

Accurate characterization of this compound is critical due to the existence of regioisomers (e.g.,
N-(2,5-dimethylphenyl)benzamide) that possess distinct physical properties but similar
spectroscopic signatures.

Core Finding: The authoritative experimental melting point for pure 2,5-dimethyl-N-
phenylbenzamide is 148-150 °C.[3] Literature values citing lower ranges (e.g., 98 °C) often
stem from isomer confusion or solvent occlusion in crude samples.

Chemical Identity & Structural Logic[4]

The target compound is an amide formed from 2,5-dimethylbenzoic acid and aniline. It is
distinct from its "reverse" isomer, where the dimethyl substitution is on the aniline ring.

Table 1: Chemical Specifications
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Property Specification

IUPAC Name 2,5-Dimethyl-N-phenylbenzamide

Common Name 2,5-Dimethylbenzanilide

CAS Number 158014-36-9

Molecular Formula C1s5H1sNO

Molecular Weight 225.29 g/mol

Structural Class Di-substituted Benzanilide

Key Isomer N-(2,5-dimethylphenyl)benzamide (Isomer B)

Structural Visualization

The following diagram illustrates the specific connectivity of the target versus its common
isomer to prevent synthesis errors.

Benzoic Acid )
~~~~~~ Alternative Path

COMMON ISOMER

N-(2,5-dimethylphenyl)benzamide
2,5-Dimethylaniline (Dimethyls on Amine Ring)
G,S-Dimethylbenzoic Acid I Acylation TARGET COMPOUND
2,5-Dimethyl-N-phenylbenzamide
Nucleophilic Attack (Dimethyls on Acid Ring)

Click to download full resolution via product page

Figure 1: Structural differentiation between the target compound and its regioisomer.

Literature Survey of Melting Points
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A critical review of available databases and primary literature reveals a bifurcation in reported
melting points. The higher value (148-150 °C) is associated with rigorously purified
(recrystallized) samples characterized by NMR.

Table 2: Reported Melting Point Values

Melting Point (°C) Source Type Purity Method Notes

Validated Value.
Recrystallized Corresponds to

148 — 150 Primary Literature
(Acetone/Hexane) colorless needles [1].

[3]4]

Likely refers to the N-
- (2,5-dimethylphenyl)
97 — 98 Database / Isomer Crude / Unverified ) ]
isomer or impure

precipitate [2].

Value for

unsubstituted N-
163 Reference Standard N/A phenylbenzamide

(Benzanilide); often

cited in error.

Technical Insight: The discrepancy between 148 °C and 98 °C is consistent with "isomer
swapping." The isomer N-(2,5-dimethylphenyl)benzamide has a reported melting point in the
90-100 °C range.[3][4] Researchers must verify the TH-NMR signals of the methyl groups; for
the target compound, methyl protons typically appear at 6 2.34 and 2.44 ppm [1].

Validated Synthesis Protocol

To ensure the isolation of the correct polymorph and chemical structure, the following synthesis
utilizes an acid chloride intermediate, which drives the reaction to completion more effectively
than direct thermal dehydration.

Experimental Workflow

Reaction: 2,5-Dimethylbenzoic acid + Thionyl Chloride — Acid Chloride + Aniline — Product.
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Start: 2,5-Dimethylbenzoic Acid

Activation:
Reflux with SOCI2 (3 hrs)
Remove excess SOCI2

'

Coupling:
Add Aniline (1.1 eq) + EtsN
in CH2Clz at 0°C

:

Workup:
Wash with 1M HCI (Remove unreacted amine)
Wash with NaHCOs (Remove acid)

Purification:
Recrystallize from Acetone/Hexane

Final Product:
Colorless Needles
MP: 148-150°C

Click to download full resolution via product page

Figure 2: Step-by-step synthesis and purification workflow.

Detailed Methodology

 Activation: Dissolve 10 mmol of 2,5-dimethylbenzoic acid in 10 mL thionyl chloride (SOCI2).
Reflux for 2—3 hours until gas evolution ceases. Evaporate excess SOCIz under vacuum to
obtain the crude acid chloride.

e Coupling: Dissolve the acid chloride in dry dichloromethane (DCM). Add a solution of aniline
(211 mmol) and triethylamine (15 mmol) in DCM dropwise at 0 °C. Stir at room temperature
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for 4 hours.

o Workup: Wash the organic layer sequentially with 1M HCI (2 x 20 mL) to remove excess
aniline, saturated NaHCOs (2 x 20 mL) to remove unreacted acid, and brine. Dry over
MgSOa.

o Recrystallization (Critical): Dissolve the crude solid in minimal hot acetone. Add hexane
dropwise until turbidity is observed. Cool slowly to 4 °C.

o Result: The product crystallizes as colorless needles. Expected Yield: 75-85%.
Analytical Validation (Self-Validating System)
Before accepting the melting point, confirm the structure using the following diagnostic signals.
e 1H NMR (400 MHz, CDCl3):

o 0 2.34 (s, 3H): Methyl group at C5.

o 0 2.44 (s, 3H): Methyl group at C2 (deshielded by carbonyl proximity).

o 0 7.60 (br s, 1H): Amide NH proton.
¢ IR Spectroscopy (ATR):

o 1650-1660 cm~1: Strong Amide | band (C=0 stretch).

o 3250-3300 cm~*: Amide N-H stretch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 785-30-8|4-Amino-N-(4-aminophenyl)benzamide|BLD Pharm [bldpharm.com]

e 2.83504-78-3|2-Amino-6-methyl-N-phenylbenzamide|BLD Pharm [bldpharm.com]
e 3. s3-eu-west-1l.amazonaws.com [s3-eu-west-1.amazonaws.com]

e 4. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

¢ To cite this document: BenchChem. [Comprehensive Characterization of 2,5-Dimethyl-N-
phenylbenzamide: Melting Point & Synthesis Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b5797057/docs#comprehensive-
characterization-of-2-5-dimethyl-n-phenylbenzamide-melting-point-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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